4-[[2-[(3-Methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzamide

• IUPAC Name: 4-[[2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C16H16N4O3S2/c1-20-15(23)13-11(6-7-24-13)19-16(20)25-8-12(21)18-10-4-2-9(3-5-10)14(17)22/h2-5H,6-8H2,1H3,(H2,17,22)(H,18,21)
• InChI Key: XNVCCZDPAIQBPS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(CCS2)N=C1SCC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C16H16N4O3S2
• Molecular Weight: 376.5 g/mol

Description

The compound “4-[[2-[(3-Methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzamide” is a type of organic heterobicyclic compound. It is part of the class of chemical compounds known as thienopyrimidines, which are characterized by a thiophene ring fused to a pyrimidine ring.

Synthesis Analysis

The synthesis of thienopyrimidines typically involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. The reaction can also be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thiophene ring fused to a pyrimidine ring, with additional functional groups attached. The exact structure can be represented by the InChI string and SMILES notation provided in the ChEBI database.

Scientific Research Applications

Dual Enzyme Inhibition

A study by Gangjee et al. (2008) explored compounds including derivatives of thieno[2,3-d]pyrimidine as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and repair, making them targets for cancer therapy. The research found that certain analogues demonstrate potent dual inhibitory activities, suggesting the compound's potential as a therapeutic agent in treating cancer (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antitumor Activity

Hafez and El-Gazzar (2017) synthesized new derivatives of thieno[3,2-d]pyrimidine and investigated their antitumor activity. The study revealed that the majority of the synthesized compounds displayed potent anticancer activity against various human cancer cell lines, highlighting the structural framework's relevance in developing new anticancer agents (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Research into the antimicrobial properties of derivatives of thieno[2,3-d]pyrimidine indicated that these compounds exhibit significant activity against various bacterial and fungal strains. A study by Kolisnyk et al. (2015) found that novel derivatives displayed more activity than reference drugs against certain strains, suggesting the compound's utility in developing new antimicrobial agents (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).